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Compound of Interest

Compound Name: Volkensin

Cat. No.: B1239845 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Volkensin is a highly potent Type 2 Ribosome-Inactivating Protein (RIP) isolated from the roots

of Adenia volkensii.[1][2] Structurally, it is a glycoprotein composed of an enzymatic A-chain

linked to a cell-binding B-chain.[1] Its potent cytotoxic nature and mechanism of action make it

a valuable tool in neuroscience for creating precise, targeted neuronal lesions.

When introduced into a specific brain region, Volkensin is taken up by the axon terminals of

neurons that project to that site. It is then retrogradely transported to the cell body, where it

inactivates ribosomes, leading to an irreversible shutdown of protein synthesis and subsequent

cell death.[3][4] This technique, known as "suicide transport" or "suicide lesioning," allows for

the selective elimination of a specific neuronal population based on its connectivity, enabling

researchers to study the functional roles of distinct neural pathways.[3][5]

These notes provide a comprehensive overview of Volkensin's mechanism, protocols for its

use in stereotaxic neuronal tracing studies, and methods for analyzing the resulting neuronal

degeneration.

Mechanism of Action
Volkensin's mechanism of action is a two-step process facilitated by its heterodimeric

structure:
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Binding and Entry: The B-chain is a galactose-specific lectin that binds to galactose-

containing glycoproteins and glycolipids on the surface of the neuronal membrane at the

axon terminal.[1][4] This binding event triggers receptor-mediated endocytosis, internalizing

the entire Volkensin toxin into the neuron.

Ribosome Inactivation: Once inside the cell, the A-chain is released into the cytosol. It

functions as an N-glycosidase, catalytically removing a single adenine residue from the 28S

ribosomal RNA of the large 60S ribosomal subunit.[4] This irreversible modification prevents

the binding of elongation factors, thereby halting protein synthesis and leading to apoptotic

cell death.[4] The neuron is thus eliminated due to its connection to the injection site.
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Volkensin Mechanism of Action
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Volkensin Injection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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